![molecular formula C16H11BrO5S B2675907 [3-(4-Bromophenyl)-4-oxochromen-7-yl] methanesulfonate CAS No. 610753-87-2](/img/structure/B2675907.png)
[3-(4-Bromophenyl)-4-oxochromen-7-yl] methanesulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“[3-(4-Bromophenyl)-4-oxochromen-7-yl] methanesulfonate” is a versatile chemical compound with diverse applications in scientific research . It is a part of the chromenone family, which is a wide family of small, oxygen-containing aromatic heterocycles .
Molecular Structure Analysis
The Inchi Code for “[3-(4-Bromophenyl)-4-oxochromen-7-yl] methanesulfonate” is 1S/C16H11BrO5S/c1-23(19,20)22-12-6-7-13-15(8-12)21-9-14(16(13)18)10-2-4-11(17)5-3-10/h2-9H,1H3 .Scientific Research Applications
Viral Inhibitor for Influenza Virus and Dengue Virus
KIN101 is a potent viral inhibitor for Influenza Virus and Dengue Virus (DNV). It has been found to cause a significant decrease in the NP protein abundance, leading to a dose-dependent decrease in influenza virus infection . It also shows a >1 log decrease in HCV RNA levels .
Agonist of IRF-3 Dependent Signaling
KIN101 is an isoflavone agonist of IRF-3 dependent signaling. It induces IRF-3 nuclear translocation, which is important for triggering the immunity of RNA viruses .
Broad-Spectrum Activity Against RNA Viruses
KIN101 has broad-spectrum activity against RNA viruses . This makes it a valuable compound in the research and development of antiviral drugs.
Regulation of Inflammatory Diseases
The compound [3-(4-Bromophenyl)-4-oxochromen-7-yl] methanesulfonate, which is another name for KIN101, has been found to be promising for the regulation of inflammatory diseases . This is based on docking studies conducted in research.
Electrochemically Induced Multicomponent Transformation
The compound [3-(4-Bromophenyl)-4-oxochromen-7-yl] methanesulfonate has been used in electrochemically induced multicomponent transformation of 3-methylbenzaldehyde, 3-(4-bromophenyl)isoxazol-5(4H)-one and kojic acid .
Synthesis of Heterocyclic Liquid Crystals
3-(4-Bromophenyl)-5-(4-hydroxyphenyl)isoxazole, a related compound, has been used as a key intermediate in the synthesis of heterocyclic liquid crystals .
properties
IUPAC Name |
[3-(4-bromophenyl)-4-oxochromen-7-yl] methanesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11BrO5S/c1-23(19,20)22-12-6-7-13-15(8-12)21-9-14(16(13)18)10-2-4-11(17)5-3-10/h2-9H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJGDYHHAYHRLNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)OC1=CC2=C(C=C1)C(=O)C(=CO2)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11BrO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.